Cas no 2098009-30-2 (3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole
• CAS No: 2098009-30-2
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 4774943
• Update Time: 2025-10-30

3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole
• 3-(azetidin-3-ylmethyl)-5-pyridin-2-yl-1,2,4-oxadiazole
• 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C11H12N4O/c1-2-4-13-9(3-1)11-14-10(15-16-11)5-8-6-12-7-8/h1-4,8,12H,5-7H2
• InChI Key： HDGARUBCWLIQBK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=NC(CC2CNC2)=N1

Computed Properties

• Exact Mass: 216.10111102 g/mol
• Monoisotopic Mass: 216.10111102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.8
• Molecular Weight: 216.24

Additional information on 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole

Compound CAS No 2098009-30-2: 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-Oxadiazole

The compound with CAS No 2098009-30-2, known as 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-Oxadiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and material science.

Oxadiazole derivatives, such as this compound, are well-known for their versatility in chemical synthesis and their ability to participate in a wide range of reactions. The presence of the azetidine ring introduces additional complexity and functionality to the molecule. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, making them valuable candidates for drug development.

The synthesis of 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yl)-1,2,4-Oxadiazole involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by the introduction of the azetidine moiety and the pyridine substituent through carefully designed coupling reactions. The optimization of these steps has been a focus of recent research efforts to enhance yield and purity.

One of the most promising aspects of this compound is its potential as a biological agent. Preliminary studies have shown that it exhibits selective activity against certain enzymes and receptors, suggesting its potential role in treating various diseases. For instance, researchers have explored its ability to inhibit key enzymes involved in neurodegenerative disorders, making it a candidate for further preclinical testing.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its ability to enhance the performance of OLEDs (Organic Light Emitting Diodes) by improving charge transport properties.

The structural integrity of 3-(Azetidin-3-ylmethyl)-5-(pyridin-2-yli)-1,2,4-Oxadiazole is further enhanced by its rigid framework, which contributes to its stability under various conditions. This property is particularly advantageous in industrial applications where durability and consistency are critical.

From an environmental standpoint, the synthesis and application of this compound have been designed with sustainability in mind. Researchers have emphasized the importance of green chemistry principles during its production process to minimize waste and reduce environmental impact.

In conclusion, CAS No 2098009-30-2, or 3-(Azetidin-3-yli methyl)-5-(pyridin - yl) -1 , 2 , 4 - oxadiazol, represents a significant advancement in modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile chemical entity with vast potential for future innovations.